Cas no 930445-24-2 (3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(4-methylphenyl)propanamide)

• Product Name: 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(4-methylphenyl)propanamide
• CAS No: 930445-24-2
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 6223671
• PubChem ID: 7667956
• Update Time: 2025-05-30

3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(4-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[4,6-DIMETHYL-2-(METHYLSULFANYL)PYRIMIDIN-5-YL]-N-(4-METHYLPHENYL)PROPANAMIDE
• AKOS001372906
• 930445-24-2
• 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(4-methylphenyl)propanamide
• AB00767019-01
• Z90711371
• EN300-26586427

• Inchi： 1S/C17H21N3OS/c1-11-5-7-14(8-6-11)20-16(21)10-9-15-12(2)18-17(22-4)19-13(15)3/h5-8H,9-10H2,1-4H3,(H,20,21)
• InChI Key： NOIYAEBOHGJTLU-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 315.14053348g/mol
• Monoisotopic Mass: 315.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(4-methylphenyl)propanamide

3-(4,6-Dimethyl-2-Methylsulfanylpyrimidin-5-yl)-N-(4-Methylphenyl)Propanamide: A Comprehensive Overview

3-(4,6-Dimethyl-2-Methylsulfanylpyrimidin-5-yl)-N-(4-Methylphenyl)Propanamide (CAS No. 930445-24-2) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of propanamides, which are widely studied for their potential applications in drug discovery and material science. The structure of this molecule is characterized by a pyrimidine ring substituted with methyl groups and a methylsulfanyl group, connected to a propanamide moiety via an N-(4-methylphenyl) group. This unique combination of functional groups makes it a promising candidate for various biological and chemical studies.

The synthesis of 3-(4,6-Dimethyl-2-Methylsulfanylpyrimidin-5-yl)-N-(4-Methylphenyl)Propanamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and amide formation. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. Researchers have also explored the stereochemical outcomes of these reactions, shedding light on the importance of reaction conditions in determining the final product's structure.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 3-(4,6-Dimethyl-2-Methylsulfanylpyrimidin-5-yl)-N-(4-Methylphenyl)Propanamide exhibits potent inhibitory effects on certain enzymes, making it a potential lead compound for drug development. For instance, recent research has demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in the treatment of cancer and other diseases. This finding has sparked further investigations into its mechanism of action and bioavailability.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The pyrimidine ring and methylsulfanyl group contribute to its aromaticity and electron-withdrawing characteristics, making it a candidate for use in organic electronics. Preliminary studies have explored its potential as a semiconductor material in thin-film transistors, although further research is needed to optimize its performance.

The environmental impact of 3-(4,6-Dimethyl-2-Methylsulfanylpyrimidin-5-yl)-N-(4-Methylphenyl)Propanamide is another area of growing interest. Researchers have assessed its biodegradability and toxicity under various conditions, aiming to ensure its safe use in industrial and medical applications. These studies have highlighted the need for sustainable synthesis methods and proper waste management practices.

Looking ahead, the development of novel derivatives of 3-(4,6-Dimethyl-2-Methylsulfanylpyrimidin-5-yl)-N-(4-Methylphenyl)Propanamide holds great promise for expanding its applications. By modifying the substituents on the pyrimidine ring or altering the propanamide moiety, scientists can potentially enhance its pharmacokinetic properties or tailor its activity for specific therapeutic targets.

In conclusion, 3-(4,6-Dimethyl-2-Methylsulfanylpyrimidin-5-yl)-N-(4-Methylphenyl)Propanamide (CAS No. 930445-24-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.